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Compound of Interest

Compound Name: Armstrong acid

Cat. No.: B1629443

Armstrong's Acid: A Comprehensive Technical
Guide

An In-depth Technical Guide on the Core Physical and Chemical Properties of Naphthalene-
1,5-disulfonic Acid for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a detailed overview of the physical and chemical properties,
synthesis, and spectral characterization of Armstrong's acid, also known as naphthalene-1,5-
disulfonic acid. The information is collated from various scientific sources to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Armstrong's acid is a colorless, crystalline solid that is a derivative of naphthalene.[1] It is
characterized by two sulfonic acid groups at the 1 and 5 positions of the naphthalene ring.[1]
These electron-withdrawing groups make it a strong acid.[1]

Quantitative Data

The key physical and chemical properties of Armstrong's acid are summarized in the table
below.
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Property Value References
Naphthalene-1,5-disulfonic

IUPAC Name _ [2]
acid
Armstrong's acid, 1,5-

Synonyms ) ] ] [2][3]
Naphthalenedisulfonic acid

CAS Number 81-04-9 [3]

Molecular Formula C10Hs06S2 [3]

Molecular Weight 288.30 g/mol [2]
Colorless to off-white or

Appearance pinkish-white crystals or [1]
powder

Melting Point 240-245 °C (anhydrous) [3]

B Soluble in water and alcohol,

Solubility ) ) ] [4]
practically insoluble in ether.

pKa (predicted) -0.60 + 0.40 [5]

Density 1.704 g/cm3 [4]

Experimental Protocols
Synthesis of Naphthalene-1,5-disulfonic Acid

The primary industrial method for the synthesis of Armstrong's acid is the disulfonation of

naphthalene using fuming sulfuric acid (oleum).[1][6] The reaction conditions are controlled to

favor the formation of the 1,5-isomer.

Methodology:

« Initial Sulfonation: Refined naphthalene is mixed with 20% oleum in a reaction vessel

equipped for temperature control, maintaining the temperature between 20-35°C.[6]

» Further Sulfonation: 65% oleum and additional naphthalene are gradually and alternately

added to the reaction mixture.[6]
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Heating: The reaction mixture is then heated to 55°C for 6 hours to drive the disulfonation.[6]

Precipitation: The reaction mixture is carefully added to water. The product is precipitated as
the free acid upon cooling.[6] Alternatively, the disodium salt can be precipitated by the
addition of alkaline sodium sulfate.[6]

Isolation: The precipitated solid is isolated by filtration.[6]

Purification: The crude product can be purified by recrystallization. For example, dissolving
the crude solid in hot water, neutralizing with sodium hydroxide to a pH of 6, cooling to 15°C,
and filtering can yield the purified disodium salt.

Reactants

Process Product
Oleum (20% & 65%)
(Mixing at 20-35“(3]—»[Heating at 55°C for 6h Quenching in WateD—»G’recipitalion by Coolingj—»@sulation via Fillralion] Armstrong's Acid

Naphthalene

Sample

Analytlcal I'echnlques

[NMR (*H, 13C)] [FTIR]

Results

[Purity & Isomer Analysis] [Structural ConfirmatiorD [Functional Group ID)
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Known Relationships of Armstrong's Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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